(6-Methyl-4,4-dioxo-2,3-dihydro-1,4-oxathiin-5-yl)methanamine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is also known as Oxycarboxin . It is an anilide obtained by formal condensation of the amino group of aniline with the carboxy group of 2-methyl-5,6-dihydro-4,4-dioxo-1,4-oxathiine-3-carboxylic acid . It is used as a fungicide for the control of rust diseases on ornamentals, cereals, and nursery trees as well as fairy rings on turf .
Molecular Structure Analysis
The molecular formula of Oxycarboxin is C12H13NO4S . The average mass is 267.301 Da and the monoisotopic mass is 267.056519 Da .Scientific Research Applications
Fungicidal Activity in Agriculture
- Research by Nam et al. (2001) focused on synthesizing unsaturated carboxanilides with trifluoromethylated dihydro-1,4-oxathiins for new agrochemical fungicides. Their antifungal screening showed excellent activities against rice sheath blight and wheat leaf rust.
Structural Analysis and Polymorphism
- A study by Frampton et al. (2018) identified two polymorphic crystal forms of 6-methyl-N-phenyl-2,3-dihydro-1,4-oxathiine-5-carboxamide, providing insight into its structural properties and potential for varied applications.
Novel Compound Synthesis
- The synthesis of various compounds related to dihydro-1,4-oxathiin has been explored for potential applications. For instance, Rao et al. (2001) synthesized amido(methoxyglycinyl/alaninyl)dioxathiaphosphocins/dioxaphosphocins, indicating the versatility of this compound in chemical synthesis.
Photochemical and Biomedical Research
- Basu et al. (2014) investigated iron(III) complexes involving similar compounds for potential use in cellular imaging and photochemotherapy, highlighting the biomedical implications of these compounds.
Pharmacological Applications
- Although your request excludes drug use and dosage information, it's worth noting that similar compounds have been explored for pharmacological applications, as indicated in the study by Vickers et al. (2001) on 5-HT receptor-mediated behavior.
Properties
IUPAC Name |
(6-methyl-4,4-dioxo-2,3-dihydro-1,4-oxathiin-5-yl)methanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO3S.ClH/c1-5-6(4-7)11(8,9)3-2-10-5;/h2-4,7H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGVQXHOCIZKXFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(S(=O)(=O)CCO1)CN.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.